(2-Bromo-5-nitrophenyl)methanol
Overview
Description
The compound "(2-Bromo-5-nitrophenyl)methanol" is a brominated and nitrated aromatic compound with a methanol functional group. This structure is related to various research studies that explore the reactivity of bromo- and nitro- substituted compounds, particularly in the presence of nucleophiles in methanol . These studies provide insights into the chemical behavior of such compounds, which can be crucial for applications in medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of bromo- and nitro-substituted compounds, similar to "(2-Bromo-5-nitrophenyl)methanol," often involves reactions with nucleophiles. For instance, nitrobromostyrenes react with methoxide and thiophenoxide ions in methanol, leading to various products depending on the isomer and the nucleophile involved . Additionally, the decomposition of geminal bromonitroalkanes in aqueous base can yield a range of products, including 2-bromo-2-nitroethanol as a reactive intermediate . These studies suggest that the synthesis of "(2-Bromo-5-nitrophenyl)methanol" could involve similar pathways, with careful control of reaction conditions to obtain the desired product.
Molecular Structure Analysis
The molecular structure of related compounds has been studied, such as the crystal structure of diethyl [(4-nitrophenylamino)(2-hydroxyphenyl)methyl]phosphonate methanol monosolvate, which exhibits a dihedral angle between the nitroaniline and hydroxyphenyl groups . This indicates that "(2-Bromo-5-nitrophenyl)methanol" would also have a defined geometry influenced by the substituents on the aromatic ring, which can affect its reactivity and interactions with other molecules.
Chemical Reactions Analysis
The chemical reactions of bromo- and nitro-substituted compounds are diverse. For example, reactions of β-bromo-β-nitrostyrenes with triphenylphosphine in methanol can lead to rearranged benzylideneaminomethylphosphonium salts among other products . The kinetics of reactions of 2-bromo-3-nitro-5-X-thiophens with substituted anilines in methanol have also been measured, providing insights into the reactivity of such compounds . These findings suggest that "(2-Bromo-5-nitrophenyl)methanol" could participate in a variety of chemical reactions, potentially leading to novel compounds with interesting properties.
Physical and Chemical Properties Analysis
The physical and chemical properties of "(2-Bromo-5-nitrophenyl)methanol" can be inferred from related studies. For instance, the solubility in methanol and the potential for hydrogen bonding are important characteristics that can be deduced from the crystal structure analysis . The reactivity of the nitro group and the bromine atom in the presence of nucleophiles is a key chemical property that has been extensively studied . These properties are essential for understanding the behavior of the compound in various environments and for predicting its stability and reactivity.
Relevant Case Studies
Case studies involving similar compounds, such as the inhibition of PqsD in Pseudomonas aeruginosa by (2-nitrophenyl)methanol derivatives, demonstrate the potential biomedical applications of these molecules . The structure-activity relationship established in these studies can guide the design of new inhibitors with improved efficacy. Such case studies highlight the importance of understanding the detailed chemistry of "(2-Bromo-5-nitrophenyl)methanol" and related compounds for their application in drug discovery and development.
Scientific Research Applications
Kinetic Studies in Organic Chemistry
Reactivity and Selectivity Studies : The kinetics of reactions involving compounds like 2-bromo-3-nitro-5-X-thiophens with various substituted anilines in methanol have been studied to understand the principles of reactivity and selectivity in organic chemistry (Consiglio et al., 1981).
Hammett Relationship Application : Research has been conducted on the kinetics of debromination reactions of similar compounds, demonstrating the applicability of the Hammett relationship to understand the behavior of these compounds in different chemical environments (Spinelli et al., 1972).
Solvent Effects in Chemical Reactions
- Influence of Solvent Polarity : Studies on the reaction of 2-bromo-5-nitrothiophene with various nucleophiles in different solvent compositions, like methanol and ethyl acetate mixtures, have provided insights into the role of solvent polarity and its effects on reaction rates (Harifi‐Mood & Mousavi-Tekmedash, 2013).
Photochemical Reaction Mechanisms
- Photorelease Studies : Investigations into the photochemical reactions of similar compounds have provided valuable insights into the mechanisms of photorelease processes, which are essential for understanding light-activated chemical reactions (Il'ichev et al., 2004).
Biological Applications
- Anti-biofilm Activity : Research on derivatives of (2-nitrophenyl)methanol, structurally similar to (2-Bromo-5-nitrophenyl)methanol, has shown promising results in inhibiting key enzymes in the cell-to-cell communication of Pseudomonas aeruginosa, suggesting potential applications in anti-biofilm strategies (Storz et al., 2014).
Safety and Hazards
Mechanism of Action
Mode of Action
(2-Bromo-5-nitrophenyl)methanol interacts with its targets by inhibiting their activity . The compound binds to the active sites of these enzymes, preventing them from catalyzing their respective reactions. This results in changes in the biochemical processes that these enzymes are involved in.
Biochemical Pathways
The inhibition of AChE and carbonic anhydrases by (2-Bromo-5-nitrophenyl)methanol affects several biochemical pathways. For instance, the inhibition of AChE leads to an increase in the concentration of acetylcholine in the synaptic cleft, affecting nerve impulse transmission. On the other hand, the inhibition of carbonic anhydrases disrupts the balance of carbon dioxide and bicarbonate in the body, affecting processes such as respiration and the transport of carbon dioxide out of tissues .
Pharmacokinetics
The nitro group can potentially undergo reduction reactions to form aromatic amines. The bromo atom might be susceptible to nucleophilic substitution reactions, where it’s replaced by another atom or group. The methanol group can participate in condensation reactions with other functional groups to form esters, ethers, or acetals.
Result of Action
The inhibition of AChE and carbonic anhydrases by (2-Bromo-5-nitrophenyl)methanol can have several molecular and cellular effects. For instance, the inhibition of AChE can lead to an overstimulation of cholinergic neurons, while the inhibition of carbonic anhydrases can disrupt pH homeostasis in the body .
properties
IUPAC Name |
(2-bromo-5-nitrophenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO3/c8-7-2-1-6(9(11)12)3-5(7)4-10/h1-3,10H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RICWXZLVFWSRDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])CO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50595456 | |
Record name | (2-Bromo-5-nitrophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromo-5-nitrophenyl)methanol | |
CAS RN |
332883-48-4 | |
Record name | (2-Bromo-5-nitrophenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50595456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.